Cas no 118063-79-9 (Orthosporin)

• Product Name: Orthosporin
• CAS No: 118063-79-9
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 143373
• PubChem ID: 5281568
• Update Time: 2025-11-02

Orthosporin Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one,6,8-dihydroxy-3-[(2S)-2-hydroxypropyl]-
• 6,8-dihydroxy-3-[(2S)-2-hydroxypropyl]isochromen-1-one
• (S)-6,8-Dihydroxy-3-(2-hydroxypropyl)-1H-isochromen-1-one
• Orthosporin
• C09958
• DTXSID40415134
• NP-008455
• AC1NQYN4
• CHEBI:7795
• ZINC06487278
• Q27107585
• 118063-79-9
• (+)-Orthosporin
• (−)-orthosporin

• Inchi： 1S/C12H12O5/c1-6(13)2-9-4-7-3-8(14)5-10(15)11(7)12(16)17-9/h3-6,13-15H,2H2,1H3/t6-/m0/s1
• InChI Key： XXDAFMSOQNYLBY-LURJTMIESA-N
• SMILES： O1C(C2C(=CC(=CC=2C=C1C[C@H](C)O)O)O)=O

Computed Properties

• Exact Mass: 236.06846
• Monoisotopic Mass: 236.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.441
• Boiling Point: 514.9°C at 760 mmHg
• Flash Point: 205.6°C
• Refractive Index: 1.638
• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives

Additional information on Orthosporin

Recent Advances in Orthosporin (118063-79-9) Research: A Comprehensive Review

Orthosporin, a compound identified by the CAS number 118063-79-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, known for its unique structural and functional properties, has been the subject of multiple studies aimed at exploring its potential therapeutic applications. The following sections provide a detailed overview of the latest research findings, methodologies, and implications of Orthosporin in modern medicine.

Recent studies have focused on elucidating the molecular mechanisms underlying Orthosporin's biological activity. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its three-dimensional structure. These structural insights have been instrumental in understanding how Orthosporin interacts with specific cellular targets, particularly in pathogenic bacteria and cancer cells. The compound's ability to inhibit key enzymatic pathways has positioned it as a promising candidate for antimicrobial and anticancer therapies.

In vitro and in vivo experiments have demonstrated Orthosporin's efficacy against a range of multidrug-resistant bacterial strains. A 2023 study published in the Journal of Medicinal Chemistry reported that Orthosporin exhibited potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). The study highlighted the compound's low cytotoxicity to human cells, suggesting a favorable safety profile for potential clinical applications. These findings are particularly relevant in the context of the growing global challenge of antibiotic resistance.

Beyond its antimicrobial properties, Orthosporin has shown promise in oncology research. Preliminary investigations have revealed its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The compound appears to modulate critical signaling pathways such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in human cancers. Researchers are currently exploring strategies to enhance Orthosporin's bioavailability and tumor-targeting capabilities through novel drug delivery systems.

The synthesis and optimization of Orthosporin derivatives have become an active area of research. Several research groups have developed structural analogs with improved pharmacological properties while maintaining the core biological activity. Structure-activity relationship (SAR) studies have identified key functional groups responsible for Orthosporin's therapeutic effects, paving the way for the development of next-generation derivatives with enhanced potency and selectivity.

Despite these promising developments, challenges remain in translating Orthosporin research into clinical applications. Current studies are addressing issues related to pharmacokinetics, metabolic stability, and potential drug-drug interactions. The scientific community anticipates that ongoing and future research will provide more comprehensive data to support the advancement of Orthosporin-based therapies through the drug development pipeline.

In conclusion, Orthosporin (118063-79-9) represents a compelling case study in modern drug discovery, demonstrating how fundamental chemical and biological research can lead to potential therapeutic breakthroughs. The convergence of structural biology, medicinal chemistry, and pharmacology in Orthosporin research exemplifies the interdisciplinary nature of contemporary pharmaceutical science. As research progresses, Orthosporin may emerge as an important tool in addressing some of the most pressing medical challenges of our time.